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Compound of Interest

Compound Name: Deoxyflindissone

Cat. No.: B593574

Deoxyflindissone: A Technical Guide for
Researchers

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the known physical, chemical, and
biological properties of Deoxyflindissone, a tirucallane triterpenoid with noted cytotoxic
activities. This document collates available data on its characteristics, isolation, and potential
mechanisms of action to support further research and development efforts.

Chemical and Physical Properties

Deoxyflindissone is a natural product isolated from the stems and stem bark of Cornus
walteri.[1] It is classified as a tirucallane triterpenoid. The compound presents as a powder and
exhibits solubility in a range of organic solvents, including chloroform, dichloromethane, ethyl
acetate, dimethyl sulfoxide (DMSO), and acetone.[1]

Table 1: Physical and Chemical Properties of Deoxyflindissone
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Property Value Source

(5R,9R,10R,13S,14S,17S)-4,4,

10,13,14-pentamethyl-17-

[(3S,5R)-5-(2-methylprop-1-

enyl)oxolan-3- )
IUPAC Name ChemSpider

yl]-2,3,5,6,9,11,12,15,16,17-

decahydro-1H-

cyclopenta[a]phenanthren-1-

one
Molecular Formula C30H4602 ChEBI
Molecular Weight 438.69 g/mol ChEBI
Monoisotopic Mass 438.349780 g/mol ChEBI
Physical Description Powder ChemFaces

- Chloroform, Dichloromethane,
Solubility ChemFaces
Ethyl Acetate, DMSO, Acetone

Stems and stem bark of
Natural Source ] ChemFaces
Cornus walteri

Note: Specific quantitative data for melting point, boiling point, and density are not readily
available in the reviewed literature.

Spectroscopic Data

The structural elucidation of Deoxyflindissone has been primarily achieved through one- and
two-dimensional Nuclear Magnetic Resonance (NMR) spectroscopy, in conjunction with other
spectroscopic techniques. However, detailed spectral data, including specific chemical shifts ()
and coupling constants (J) for *H and 13C NMR, as well as comprehensive Infrared (IR) and
Mass Spectrometry (MS) fragmentation data, are not extensively reported in publicly accessible
literature.

Experimental Protocols
Isolation of Deoxyflindissone from Cornus walteri
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While a detailed, step-by-step protocol for the isolation of Deoxyflindissone is not fully
detailed in the available literature, the general procedure involves the extraction of the stems
and stem bark of Cornus walteri with methanol. The resulting crude extract is then subjected to

further purification steps, likely involving chromatographic techniques, to yield the pure
compound.

Below is a generalized workflow for the isolation of triterpenoids from plant material, which
would be applicable to Deoxyflindissone.
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General Workflow for Triterpenoid Isolation
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Potential Signaling Pathways for Deoxyflindissone Cytotoxicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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deoxyflindissone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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